Cas no 1822420-54-1 (3-Iodo-N-Cbz-DL-alanine methyl ester)

• Product Name: 3-Iodo-N-Cbz-DL-alanine methyl ester
• CAS No: 1822420-54-1
• MF: C₁₂H₁₄INO₄
• MW: 363.148335933685
• CID: 5717105
• PubChem ID: 15621327
• Update Time: 2025-10-29

3-Iodo-N-Cbz-DL-alanine methyl ester Chemical and Physical Properties

Names and Identifiers

• 1822420-54-1
• D87032
• AB69511
• 3-Iodo-N-Cbz-DL-alaninemethylester
• methyl 3-iodo-2-(phenylmethoxycarbonylamino)propanoate
• (S)-2-BENZYLOXYCARBONYLAMINO-3-IODO-PROPIONIC ACID METHYL ESTER
• AB69513
• SCHEMBL2980857
• 3-Iodo-N-Cbz-DL-alanine methyl ester
• 74683-70-8

• Inchi： 1S/C12H14INO4/c1-17-11(15)10(7-13)14-12(16)18-8-9-5-3-2-4-6-9/h2-6,10H,7-8H2,1H3,(H,14,16)
• InChI Key： CADXRZVJHPSEOI-UHFFFAOYSA-N
• SMILES： ICC(C(=O)OC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 362.99676g/mol
• Monoisotopic Mass: 362.99676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.6Ų

Additional information on 3-Iodo-N-Cbz-DL-alanine methyl ester

Introduction to 3-Iodo-N-Cbz-DL-alanine methyl ester (CAS No. 1822420-54-1)

3-Iodo-N-Cbz-DL-alanine methyl ester (CAS No. 1822420-54-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology due to its versatile applications. This compound, featuring an iodo substituent on the alpha-carbon and a carbobenzyloxy (Cbz) protecting group on the amino nitrogen, serves as a crucial intermediate in the synthesis of more complex molecules, particularly in the development of peptide mimetics and protease inhibitors.

The structural uniqueness of 3-Iodo-N-Cbz-DL-alanine methyl ester lies in its ability to participate in various chemical transformations, making it a valuable building block for medicinal chemists. The presence of the iodo group allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in the construction of biaryl structures found in many bioactive compounds. Additionally, the Cbz protecting group ensures the stability of the amino acid during synthetic protocols while allowing for selective deprotection under mild conditions.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting neurological disorders. 3-Iodo-N-Cbz-DL-alanine methyl ester has emerged as a key intermediate in the synthesis of peptidomimetics designed to modulate enzyme activity and receptor binding. For instance, studies have demonstrated its utility in creating analogs of neurotrophic factors and growth hormones, which are critical for treating conditions such as Alzheimer's disease and growth hormone deficiency. The ability to precisely modify the side chains or introduce additional functional groups via the iodo moiety has enabled researchers to fine-tune the pharmacokinetic properties of these peptidomimetics.

Moreover, advancements in computational chemistry have facilitated the rational design of derivatives based on 3-Iodo-N-Cbz-DL-alanine methyl ester. Molecular modeling studies have highlighted its potential as a scaffold for developing kinase inhibitors, which play a pivotal role in cancer therapy. By leveraging virtual screening and structure-based drug design, researchers have identified novel compounds that exhibit high selectivity and potency against target kinases. The incorporation of this compound into drug candidates has shown promising results in preclinical trials, underscoring its significance in oncology research.

The synthesis of 3-Iodo-N-Cbz-DL-alanine methyl ester involves multi-step organic transformations that require precise control over reaction conditions. Typically, it is synthesized from DL-alanine through a sequence of chlorination, carbobenzylation, and iodination steps. Recent improvements in synthetic methodologies have focused on enhancing yield and purity while minimizing byproduct formation. For instance, catalytic iodination techniques have been optimized to achieve higher regioselectivity, ensuring that the iodo group is introduced at the desired position without affecting other functional moieties.

Industrial-scale production of 3-Iodo-N-Cbz-DL-alanine methyl ester necessitates stringent quality control measures to meet pharmaceutical standards. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to verify the identity and purity of the compound. These methods provide critical data for regulatory submissions and ensure consistency across batches. Furthermore, process optimization efforts have aimed at reducing solvent usage and energy consumption, aligning with green chemistry principles.

The versatility of 3-Iodo-N-Cbz-DL-alanine methyl ester extends beyond its role as an intermediate in drug synthesis. It has also been explored in material science applications, particularly in the development of conductive polymers and liquid crystals. The iodo group's reactivity allows for polymerization through radical or transition-metal-catalyzed pathways, resulting in materials with tailored electronic properties. Such applications highlight the compound's broad utility across multiple scientific disciplines.

Future research directions involving 3-Iodo-N-Cbz-DL-alanine methyl ester are likely to focus on expanding its synthetic applications and exploring novel therapeutic modalities. Innovations in biocatalysis may enable more sustainable production methods, while interdisciplinary collaborations could uncover new biological functions for derivatives of this compound. As computational tools continue to evolve, their integration with experimental chemistry will accelerate the discovery process, paving the way for next-generation therapeutics.